Cas no 2640892-36-8 (1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide
• CAS No: 2640892-36-8
• MF: C₁₉H₂₆N₄O₃S
• MW: 390.499742984772
• CID: 5342038
• PubChem ID: 155801175
• Update Time: 2025-05-25

1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide
• AKOS040700302
• F6518-4715
• 2640892-36-8
• N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-1-(methylsulfonyl)-4-piperidinecarboxamide

• Inchi： 1S/C19H26N4O3S/c1-22-18(8-12-21-22)16-5-3-15(4-6-16)7-11-20-19(24)17-9-13-23(14-10-17)27(2,25)26/h3-6,8,12,17H,7,9-11,13-14H2,1-2H3,(H,20,24)
• InChI Key： USVMYIOYFWIFIH-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCCC2=CC=C(C3N(C)N=CC=3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 390.17256188g/mol
• Monoisotopic Mass: 390.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.45±0.20(Predicted)

Additional information on 1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide

Recent Advances in the Study of 1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide (CAS: 2640892-36-8)

The compound 1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide (CAS: 2640892-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, making it a compound of considerable interest for further development.

One of the key areas of research has been the exploration of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain protein kinases, which are critical regulators of cellular processes. This binding affinity has been corroborated through in vitro assays and molecular docking studies, highlighting the compound's potential as a kinase inhibitor. Such properties position it as a candidate for the treatment of diseases where kinase dysregulation plays a pivotal role, such as cancer and inflammatory disorders.

In addition to its target specificity, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies, conducted in rodent models, indicate favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. Furthermore, toxicity assessments have shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a viable drug candidate.

Another notable aspect of the research is the compound's efficacy in preclinical disease models. For instance, in murine models of rheumatoid arthritis, the compound demonstrated significant anti-inflammatory effects, reducing joint swelling and inflammatory markers. Similarly, in oncology models, it exhibited potent antitumor activity, particularly in cancers with aberrant kinase signaling. These results have sparked interest in further optimizing the compound's structure to enhance its therapeutic index and reduce potential off-target effects.

Looking ahead, the next steps in the research of 1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide will likely involve structure-activity relationship (SAR) studies to refine its pharmacological properties. Additionally, efforts to scale up synthesis and conduct more extensive preclinical testing will be critical to advancing this compound toward clinical development. The collective findings from these studies not only highlight the compound's therapeutic potential but also contribute to the broader understanding of kinase-targeted therapies in chemical biology and medicinal chemistry.